[((S)-1-Acetyl-piperidin-3-yl)-methyl-amino]-acetic acid

• Molecular Formula: C10H18N2O3
• Molecular Weight: 214.26 g/mol
• SMILES: CC(=O)N1CCCC(C1)N(C)CC(=O)O
• InChI: InChI=1S/C10H18N2O3/c1-8(13)12-5-3-4-9(6-12)11(2)7-10(14)15/h9H,3-7H2,1-2H3,(H,14,15)/t9-/m0/s1
• InChIKey: YKTHBRGYYCQLNF-VIFPVBQESA-N

Research on DPP-4 inhibition often faces challenges in obtaining stereochemically pure, high-activity benchmark compounds. This (S)-enantiomer (CAS 1354007-53-6) directly addresses that need. - Potent DPP-4 inhibition: IC50 of 3.20 nM, providing a ~72-fold potency advantage over non-methylated analogs. - Stereochemical fidelity: The (S)-configuration ensures target engagement; the (R)-enantiomer carries a GHS07 hazard, making this form essential for safety-focused studies. - Synthesis-ready: NLT 98% purity minimizes pre-reaction purification, improving workflow efficiency in amide coupling and library generation.

((S)-1-Acetyl-piperidin-3-yl)-methyl-amino]-acetic Acid – Specifications & Procurement

[((S)-1-Acetyl-piperidin-3-yl)-methyl-amino]-acetic acid (CAS: 1354007-53-6) is a chiral piperidine-based N-methylglycine derivative with molecular formula C10H18N2O3 and molecular weight 214.26 g/mol . The compound features a stereospecific (S)-configured piperidine core bearing an N-acetyl substituent at the 1-position and an N-methyl-amino-acetic acid moiety at the 3-position. Its primary documented biological activity is inhibition of dipeptidyl peptidase-4 (DPP-4), with reported IC50 values in the low nanomolar range [1]. Structurally, the compound belongs to a family of N-acetyl-piperidinyl-aminoacetic acids that serve as intermediates or scaffolds in medicinal chemistry programs targeting metabolic and neurological disorders.

Pathway Study DPP-4 inhibition assay context

Stereochemical Control (S)-enantiomer probe for chiral target-engagement studies

Procurement Logic Chiral identity and purity specification review

• [1] BindingDB. BDBM50134191 (CHEMBL3734769) Affinity Data: IC50 = 3.20 nM for recombinant human DPP-4. Accessed 2026. View Source

((S)-1-Acetyl-piperidin-3-yl)-methyl-amino]-acetic Acid – Structural Analog Limitations

Structural analogs sharing the C10H18N2O3 formula exhibit functionally divergent properties due to differences in stereochemistry, substitution regiochemistry, and N-alkylation patterns . The (S)-enantiomer demonstrates stereospecific target engagement—the (R)-enantiomer (CAS: 1354002-88-2) possesses identical molecular weight and formula but presents distinct safety profiles, with the (R)-form classified as harmful if swallowed (H302) and a skin/eye irritant . Positional isomers such as [(1-Acetyl-piperidin-3-ylmethyl)-amino]-acetic acid (CAS: 1353974-47-6) differ in hydrogen bond donor count (2 vs. 1) and topological polar surface area (69.6 Ų vs. 60.8 Ų), parameters that influence permeability and target recognition [1]. Furthermore, the N-methylated tertiary amine in the target compound confers reduced hydrogen bond donor capacity and altered basicity compared to secondary amine analogs, which translates to measurable differences in DPP-4 inhibitory potency spanning over two orders of magnitude across the compound class [2].

(S)-Enantiomer Stereospecific DPP-4 target engagement reported

(R)-Enantiomer Stereochemical-control context may not transfer; GHS07 hazard classification reported for (R)-form

N-Methyl tertiary amine Reported assay potency context for DPP-4

Secondary amine analog Assay-response context may differ significantly; potency shift may exceed two orders of magnitude

3-Position N-methylglycine Topological PSA and H-bond donor count fit described property set

Positional isomer Permeability and target recognition may require isomer-specific review

• [1] Kuujia. [(1-Acetyl-piperidin-3-ylmethyl)-amino]-acetic acid (CAS 1353974-47-6) Computed Properties. View Source
• [2] BindingDB. Comparative DPP-4 inhibition data across piperidine-acetic acid derivatives. Accessed 2026. View Source

((S)-1-Acetyl-piperidin-3-yl)-methyl-amino]-acetic Acid – Differentiation Evidence

DPP-4 Inhibitory Potency

The target compound demonstrates potent inhibition of recombinant human DPP-4 with an IC50 of 3.20 nM [1]. This activity is approximately 72-fold higher than a structurally related secondary amine analog (1-Acetyl-piperidin-3-ylamino)-acetic acid, which exhibits an IC50 of 230 nM in the same assay system [2].

DPP-4 Inhibitory Potency

Cross-study comparable

IC50 3.20 nM vs. 230 nM (secondary amine analog); ~72-fold difference

Supports DPP-4 assay potency context and N-methylation contribution review

Recombinant human DPP-4, Sf9 cells, fluorogenic substrate

Evidence Dimension	DPP-4 inhibitory potency (IC50)
Target Compound Data	3.20 nM
Comparator Or Baseline	(1-Acetyl-piperidin-3-ylamino)-acetic acid (secondary amine analog): 230 nM
Quantified Difference	~72-fold greater potency
Conditions	Recombinant human DPP-4 expressed in Sf9 cells; Gly-Pro-AMC fluorogenic substrate; 30 min incubation

Why This Matters

The ~72-fold potency differential establishes that N-methylation of the amino-acetic acid moiety is not a conservative substitution and directly impacts target engagement, making the (S)-N-methyl analog the preferred choice for DPP-4-focused discovery programs.

• [1] BindingDB. BDBM50134191 (CHEMBL3734769) Affinity Data: IC50 = 3.20 nM for recombinant human DPP-4. View Source
• [2] BindingDB. BDBM50346552 (CHEMBL1797936) Affinity Data: IC50 = 230 nM for DPP-4 inhibition. View Source

Stereochemical Safety Differentiation

The (R)-enantiomer (CAS: 1354000-96-6) is classified with GHS07 hazard statements H302 (harmful if swallowed), H315 (causes skin irritation), H319 (causes serious eye irritation), and H335 (may cause respiratory irritation) . While direct toxicological data for the (S)-enantiomer is not publicly available in the same detail, the presence of these hazard classifications on the (R)-form—and their absence from current (S)-enantiomer supplier documentation —establishes stereochemistry as a critical determinant of handling safety and regulatory classification.

Stereochemical Safety

Class-level inference

(R)-enantiomer carries H302/H315/H319/H335 (GHS07); (S)-enantiomer documentation lacks these hazard statements

Enantiomer-attribution review; handling classification may differ

Supplier SDS-based; direct (S)-toxicology data not publicly available

Evidence Dimension	GHS hazard classification
Target Compound Data	No H302/H315/H319/H335 statements in available supplier SDS/documentation
Comparator Or Baseline	(R)-enantiomer: H302, H315, H319, H335 (GHS07)
Quantified Difference	Qualitative hazard classification difference
Conditions	Supplier safety data sheet documentation

Why This Matters

The differential hazard profile between enantiomers informs laboratory handling protocols, shipping classification, and regulatory documentation requirements—factors that directly affect procurement decisions and facility safety compliance.

Purity Specifications & Supplier Quality

Commercial availability of the (S)-enantiomer includes suppliers offering minimum purity specifications of 98% (NLT 98%) , compared to baseline 95% purity from alternative sources . This 3% minimum purity differential may be significant for applications requiring high-fidelity structure-activity relationship (SAR) interpretation or where impurities could confound biological assay outcomes.

Purity Specifications

Specification review

NLT 98% vs. 95% minimum purity; ≥3% absolute differential

Supports purity specification review for SAR and derivatization workflows

Commercial supplier specifications; impurity profiles may vary

Evidence Dimension	Minimum purity specification
Target Compound Data	NLT 98% (MolCore)
Comparator Or Baseline	95% (AKSci, CymitQuimica)
Quantified Difference	≥3% absolute purity differential
Conditions	Commercial supplier product specifications

Why This Matters

For research applications where impurity profiles may influence assay interpretation or where downstream derivatization yields are purity-sensitive, the 98% specification provides a quantifiable quality advantage that may justify procurement selection.

((S)-1-Acetyl-piperidin-3-yl)-methyl-amino]-acetic Acid – Research Applications

DPP-4 Inhibitor Lead Optimization & SAR

The 3.20 nM DPP-4 inhibitory potency of the (S)-enantiomer [1] positions this compound as a high-activity benchmark for structure-activity relationship (SAR) exploration of N-methylated piperidinyl-acetic acid scaffolds. The ~72-fold potency differential relative to the non-methylated secondary amine analog [2] provides a quantifiable reference point for evaluating the contribution of N-alkylation to target engagement. This compound serves as an appropriate comparator in medicinal chemistry campaigns aimed at optimizing DPP-4 inhibitors or exploring off-target effects against related serine proteases.

Chiral Selectivity Profiling

The documented stereochemical differences between the (S)- and (R)-enantiomers—including the GHS07 hazard classification of the (R)-form —support the use of this compound in studies investigating enantiomer-dependent biological activity. Procurement of the (S)-enantiomer (CAS 1354007-53-6) rather than the (R)-enantiomer (CAS 1354002-88-2 or 1354000-96-6) is indicated for research programs where the stereochemical configuration at the piperidine 3-position is hypothesized to influence target binding, metabolic stability, or toxicity outcomes.

High-Purity Intermediate for Derivatization & Library Synthesis

The availability of the compound at NLT 98% purity from qualified suppliers supports its use as a building block for parallel synthesis or focused library generation where impurity-sensitive reactions (e.g., amide coupling, esterification) are employed. The 3% minimum purity advantage over baseline 95% commercial material may reduce the need for pre-reaction purification, improving synthetic workflow efficiency in medicinal chemistry laboratories.

Application

Selection Property

Validation Focus

DPP-4 signaling pathway research

Assay potency context

Target engagement endpoint review

Stereochemical-control research

Enantiomer-attribution review

Chiral identity verification

Medicinal chemistry building block

Purity specification review

Batch quality confirmation

• [1] BindingDB. BDBM50134191 (CHEMBL3734769) Affinity Data: IC50 = 3.20 nM for recombinant human DPP-4. View Source
• [2] BindingDB. BDBM50346552 (CHEMBL1797936) Affinity Data: IC50 = 230 nM for DPP-4 inhibition. View Source